6-Fluoro-2-methoxynicotinonitrile
Overview
Description
6-Fluoro-2-methoxynicotinonitrile is a chemical compound with the molecular formula C7H5FN2O and a molecular weight of 152.13 .
Molecular Structure Analysis
The molecular structure of 6-Fluoro-2-methoxynicotinonitrile is represented by the InChI code1S/C7H5FN2O/c1-11-7-5(4-9)2-3-6(8)10-7/h2-3H,1H3 . This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
6-Fluoro-2-methoxynicotinonitrile is an off-white solid . . The compound should be stored in a refrigerator .Scientific Research Applications
Pharmacology
6-Fluoro-2-methoxynicotinonitrile: plays a significant role in pharmacology due to its fluorinated structure. Fluorine atoms are known to enhance the potency, selectivity, and metabolic stability of pharmaceutical compounds . This compound could be utilized in the development of new drugs, where its fluorine atom might contribute to improved pharmacokinetics and increased binding affinity with target proteins.
Material Science
In material science, 6-Fluoro-2-methoxynicotinonitrile can be used as a precursor for synthesizing advanced materials. Its molecular structure allows for the creation of polymers or coatings with specific properties, such as increased resistance to degradation or enhanced thermal stability .
Chemical Synthesis
This compound is valuable in chemical synthesis as a building block for various organic reactions. Its reactivity with other chemical entities can lead to the formation of complex molecules that are useful in a wide range of synthetic applications, including the development of new catalysts or the synthesis of novel organic compounds .
Analytical Chemistry
6-Fluoro-2-methoxynicotinonitrile: is used in analytical chemistry for method development in chromatography and mass spectrometry. Its unique properties can aid in the separation and identification of compounds, especially in the context of complex mixtures . It can also serve as a standard or reference compound in quantitative analyses.
Life Sciences
In life sciences, this compound can be involved in research related to cellular processes and molecular biology. It may be used in studies examining cell signaling pathways or in the development of assays to measure biological activities .
Chromatography Research
The compound’s characteristics make it suitable for chromatography research, where it can be used to test and improve chromatographic techniques. Its behavior in various chromatographic conditions can provide insights into the separation mechanisms and help optimize methods for the analysis of similar compounds .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed . The hazard statements include H302, and the precautionary statements include P280, P305, P338, and P351 . The compound should be handled with appropriate personal protective equipment and adequate ventilation .
properties
IUPAC Name |
6-fluoro-2-methoxypyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2O/c1-11-7-5(4-9)2-3-6(8)10-7/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPBPBGLVBBEGJN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=N1)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00855956 |
Source
|
| Record name | 6-Fluoro-2-methoxypyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00855956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-2-methoxynicotinonitrile | |
CAS RN |
1339175-72-2 |
Source
|
| Record name | 6-Fluoro-2-methoxypyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00855956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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